Cas no 2105234-91-9 (2-Propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl]-)

• Product Name: 2-Propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl]-
• CAS No: 2105234-91-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5292629
• Update Time: 2025-05-30

2-Propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl]-

• Inchi： 1S/C9H15NO/c1-6(2)9(11)7-4-8(5-7)10-3/h7-8,10H,1,4-5H2,2-3H3
• InChI Key： OGGCPBIMCHHAGN-UHFFFAOYSA-N
• SMILES： C(C1CC(NC)C1)(=O)C(C)=C

Additional information on 2-Propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl]-

Professional Introduction to 2-Propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl] (CAS No. 2105234-91-9)

2-Propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl], identified by the CAS number 2105234-91-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique molecular framework and potential biological activities. This compound belongs to the class of substituted ketones, featuring a methyl-substituted propenone core linked to a cyclobutyl ring amine moiety. The presence of both sterically hindered and electronically rich functional groups makes this molecule a promising candidate for further investigation in drug discovery and material science applications.

The chemical structure of 2-methyl-1-[3-(methylamino)cyclobutyl]-2-propen-1-one can be described as follows: the central propenone (acrolein) unit is modified at the C2 position with a methyl group, while the C1 position is attached to a cyclobutyl ring that further incorporates a methylamino group at the 3-position. This arrangement creates a molecule with multiple reactive sites, including a polar amine group and an electrophilic carbonyl group, which can participate in various chemical transformations such as nucleophilic additions, condensations, and cyclizations.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds with appended functional groups. The cyclobutyl moiety in this compound introduces steric bulk, which can influence binding affinity and metabolic stability, while the methylamino group provides a basic nitrogen atom that may interact with acidic pharmacophores. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of CAS No. 2105234-91-9 is its potential role as a building block for more complex bioactive molecules. Researchers have hypothesized that derivatives of this compound could exhibit properties relevant to neurological disorders, anti-inflammatory agents, or even antiviral therapies. The cyclobutyl ring, in particular, has been studied for its ability to modulate enzyme interactions due to its rigid three-dimensional structure, which can mimic natural binding pockets in biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to model how 2-methyl-1-[3-(methylamino)cyclobutyl]-2-propen-1-one might interact with proteins or enzymes of interest. These studies suggest that subtle modifications to the amine or carbonyl groups could enhance binding affinity or alter selectivity profiles significantly.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The introduction of multiple stereocenters while maintaining high yields requires careful planning of reaction pathways. However, modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have made it increasingly feasible to construct complex structures like this one with high precision.

In industrial applications, CAS No. 2105234-91-9 might serve as an intermediate in the production of specialty chemicals or fine chemicals used in fragrances, coatings, or polymers. Its unique reactivity allows for diverse functionalization strategies, making it adaptable to various synthetic needs. Additionally, the stability of the cyclobutyl ring under different conditions makes it suitable for long-term storage and transport without significant degradation.

The environmental impact of producing and handling this compound is also an important consideration. While it does not fall under hazardous classifications commonly regulated as dangerous goods or controlled substances due to its relatively low toxicity profile based on preliminary data, responsible handling practices should still be followed to ensure worker safety and environmental protection during manufacturing processes.

Future research directions may explore derivatization strategies aimed at enhancing pharmacological activity or improving synthetic accessibility. For instance, replacing the methylamino group with other nitrogen-containing heterocycles could open up new avenues for drug development without sacrificing structural integrity. Similarly，modifying the propenone core might lead to novel compounds with distinct biological functions.

The integration of machine learning techniques into drug discovery pipelines has accelerated the identification of promising candidates like this one by predicting their potential bioactivities based on structural features alone. As these algorithms continue to improve，the likelihood of uncovering novel therapeutic agents derived from structurally diverse molecules such as 2-propen-1-one, 2-methyl-1-[3-(methylamino)cyclobutyl] increases substantially.